(3-((6-Methylpyridazin-3-yl)oxy)pyrrolidin-1-yl)(4-propyl-1,2,3-thiadiazol-5-yl)methanone
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Description
(3-((6-Methylpyridazin-3-yl)oxy)pyrrolidin-1-yl)(4-propyl-1,2,3-thiadiazol-5-yl)methanone is a useful research compound. Its molecular formula is C15H19N5O2S and its molecular weight is 333.41. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compound Synthesis
Heterocyclic compounds, which include pyridazines, pyrrolidines, and thiadiazoles, play a significant role in medicinal chemistry and drug design due to their diverse biological activities. The compound combines these heterocyclic moieties, suggesting its potential use in synthesizing new pharmaceuticals or agrochemicals with unique properties.
Biological Activity Exploration
Compounds containing pyridazine, pyrrolidine, and thiadiazole rings have been explored for various biological activities, including antimicrobial, anticancer, and antifungal properties. The specific structure of the compound might be investigated for its interaction with biological targets, contributing to the development of new therapeutic agents or agrochemical products.
Material Science
Heterocyclic compounds are also of interest in material science, particularly in the development of organic semiconductors, dyes, and photovoltaic materials. The unique electronic properties of the thiadiazole moiety, combined with the structural features of pyridazine and pyrrolidine, might offer valuable insights into designing advanced materials with specific optical or electronic characteristics.
Analytical Chemistry Applications
In analytical chemistry, heterocyclic compounds can serve as reagents, indicators, or fluorescence probes due to their distinct chemical and physical properties. The compound , with its complex structure, could be a candidate for developing new analytical methods or enhancing existing ones, particularly in the detection of specific ions or molecules.
- Reactions of methyl 3,3,3-trifluoro-2-(pyridin-2-ylimino)propanoates led to the formation of various acyclic and heterocyclic compounds, highlighting the synthetic versatility of pyridine derivatives in creating bioactive molecules (Sokolov & Aksinenko, 2010).
- Synthesis and fungicidal activity of pyridazinone-substituted thiadiazoles were explored, indicating the potential agricultural applications of such compounds (Zou, Lai, Jin, & Zhang, 2002).
- Novel biologically potent compounds incorporating oxazole, pyrazoline, and pyridine were synthesized, showing significant anticancer and antimicrobial activities, suggesting the therapeutic potential of complex heterocyclic structures (Katariya, Vennapu, & Shah, 2021).
Properties
IUPAC Name |
[3-(6-methylpyridazin-3-yl)oxypyrrolidin-1-yl]-(4-propylthiadiazol-5-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N5O2S/c1-3-4-12-14(23-19-17-12)15(21)20-8-7-11(9-20)22-13-6-5-10(2)16-18-13/h5-6,11H,3-4,7-9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSYPCBJVOOCPMX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=C(SN=N1)C(=O)N2CCC(C2)OC3=NN=C(C=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.